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Compound of Interest

Compound Name: 5-Fluoro-2-methyl-4-nitroaniline

Cat. No.: B1359261 Get Quote

Technical Guide on the Safe Handling of 5-Fluoro-2-
methyl-4-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide compiled from available safety data and general

laboratory handling principles. No single, comprehensive Safety Data Sheet (SDS) was

available for 5-Fluoro-2-methyl-4-nitroaniline at the time of writing. The information herein is

intended to supplement, not replace, a formal risk assessment and the user's institutional

safety procedures.

Chemical Identification and Properties
This section provides key identifiers and physical data for 5-Fluoro-2-methyl-4-nitroaniline.

Table 1: Chemical Identifiers
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Identifier Value

Chemical Name 5-Fluoro-2-methyl-4-nitroaniline[1]

CAS Number 633327-50-1[1][2]

Molecular Formula C₇H₇FN₂O₂[1]

Molecular Weight 170.14 g/mol [1][3]

IUPAC Name 5-fluoro-2-methyl-4-nitrophenylamine

| InChI Key | RZRYLRYVZYEYNR-UHFFFAOYSA-N |

Table 2: Physical and Chemical Properties

Property Value

Physical Form Solid

Purity 95%[1]

| Storage Temperature | Refrigerator |

Hazard Identification and Classification
5-Fluoro-2-methyl-4-nitroaniline is classified as hazardous. The following table summarizes

its GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

classifications.

Table 3: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.achemblock.com/u136243-5-fluoro-2-methyl-4-nitroaniline.html
https://www.achemblock.com/u136243-5-fluoro-2-methyl-4-nitroaniline.html
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0094704.pdf
https://www.achemblock.com/u136243-5-fluoro-2-methyl-4-nitroaniline.html
https://www.achemblock.com/u136243-5-fluoro-2-methyl-4-nitroaniline.html
https://pubchem.ncbi.nlm.nih.gov/compound/19035271
https://www.achemblock.com/u136243-5-fluoro-2-methyl-4-nitroaniline.html
https://www.benchchem.com/product/b1359261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Code Hazard Statement

Acute Toxicity, Oral H302 Harmful if swallowed[3]

Acute Toxicity, Dermal H312 Harmful in contact with skin[3]

Skin Corrosion/Irritation H315 Causes skin irritation[3]

Serious Eye Damage/Irritation H319 Causes serious eye irritation[3]

Acute Toxicity, Inhalation H332 Harmful if inhaled[3]

| Specific target organ toxicity — single exposure | H335 | May cause respiratory irritation[3] |

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 5-Fluoro-2-methyl-4-
nitroaniline are not publicly available in the referenced safety documents. Safety data sheets

and chemical database entries typically summarize the results of such studies (e.g., hazard

statements) rather than providing the full experimental methodologies.

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling this compound.

4.1. Engineering Controls All work with 5-Fluoro-2-methyl-4-nitroaniline in solid (powder)

form must be conducted in a certified chemical fume hood, biological safety cabinet, or a glove

box to minimize the risk of inhalation.[4] If weighing the powder, the balance should be located

inside an exhausted enclosure.[5] Local exhaust ventilation should be sufficient to prevent

airborne dust generation.[6]

4.2. Personal Protective Equipment (PPE) A comprehensive PPE regimen is required for

handling this chemical. The following diagram outlines the selection logic.
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Personal Protective Equipment (PPE) for 5-Fluoro-2-methyl-4-nitroaniline

Handling Solid or Solution

Lab Coat
(fully fastened)

Minimum Requirement

Chemical-Resistant Gloves
(e.g., Nitrile, double-gloved recommended)

Minimum Requirement

Safety Goggles
(conforming to EN166/NIOSH)

Minimum Requirement

Respiratory Protection
(NIOSH-approved respirator for powders if dust is generated outside of primary engineering controls)

If Risk of Inhalation Exists

Click to download full resolution via product page

Figure 1: PPE Selection Guide for Handling 5-Fluoro-2-methyl-4-nitroaniline

4.3. Handling Procedures

Avoid the formation of dust and aerosols.[7]

Do not breathe dust, fumes, or vapors.[7]

Avoid contact with skin and eyes.[7]

Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[7][8]

Designate a specific area for handling this compound and line the work surface with

absorbent, disposable bench paper.[5]

Keep the container tightly closed when not in use.

4.4. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area.[7]

Store locked up.[7]

The recommended storage condition is in a refrigerator.
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Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
5.1. First Aid Measures

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor if you feel unwell.[7]

If on Skin: Take off immediately all contaminated clothing. Wash off with plenty of soap and

water for at least 15 minutes. If skin irritation occurs, get medical advice/attention.[7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical

advice/attention.[7]

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[7]

5.2. Accidental Release Measures (Spill Response) In the event of a spill, follow a structured

response workflow to ensure safety and proper containment.
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Spill Occurs

Alert personnel in the area
Evacuate if necessary

Assess the spill
(Identify substance, estimate quantity)

Don Appropriate PPE
(See Figure 1)

Contain the spill
(Prevent spread of dust)

Clean up spill
- Gently cover with absorbent material

- Sweep into a suitable container

Decontaminate the area
(Wet-wipe the surface)

Dispose of waste
(Label as hazardous waste and follow institutional protocols)

Report the incident
to supervisor/safety officer

Click to download full resolution via product page

Figure 2: Workflow for Responding to a Chemical Powder Spill
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Disposal Considerations
Dispose of waste material, including contaminated PPE and cleanup supplies, in accordance

with all applicable federal, state, and local environmental regulations.[7] The material should be

collected in a sealed, properly labeled container for hazardous waste pickup. Do not dispose of

down the drain or in general trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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